2,4,6-Tribromoanisole
2,4,6-Tribromoanisole
2,4,6-Tribromoanisole has been reported to cause cork taint in wines and vortex assisted liquid-liquid microextraction (VALLME) method for its determination has been developed. It is a musty-smelling metabolite of fungicide 2,4,6-tribromophenol. Determination of 2,4,6-trichloroanisole in wine at low ngL-1 levels by gas chromatography-high-resolution mass spectrometry (GC-HRMS) method has been repoted.
Brand Name:
Vulcanchem
CAS No.:
607-99-8
VCID:
VC21178773
InChI:
InChI=1S/C7H5Br3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
SMILES:
COC1=C(C=C(C=C1Br)Br)Br
Molecular Formula:
C7H5Br3O
Molecular Weight:
344.83 g/mol
2,4,6-Tribromoanisole
CAS No.: 607-99-8
Cat. No.: VC21178773
Molecular Formula: C7H5Br3O
Molecular Weight: 344.83 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,4,6-Tribromoanisole has been reported to cause cork taint in wines and vortex assisted liquid-liquid microextraction (VALLME) method for its determination has been developed. It is a musty-smelling metabolite of fungicide 2,4,6-tribromophenol. Determination of 2,4,6-trichloroanisole in wine at low ngL-1 levels by gas chromatography-high-resolution mass spectrometry (GC-HRMS) method has been repoted. |
|---|---|
| CAS No. | 607-99-8 |
| Molecular Formula | C7H5Br3O |
| Molecular Weight | 344.83 g/mol |
| IUPAC Name | 1,3,5-tribromo-2-methoxybenzene |
| Standard InChI | InChI=1S/C7H5Br3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3 |
| Standard InChI Key | YXTRCOAFNXQTKL-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1Br)Br)Br |
| Canonical SMILES | COC1=C(C=C(C=C1Br)Br)Br |
| Boiling Point | 298.0 °C 298 °C |
| Colorform | Needles from ethanol |
| Melting Point | 88.0 °C 88 °C |
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